Cas no 1261498-30-9 (2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl)

• Product Name: 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl
• CAS No: 1261498-30-9
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 4997390
• Update Time: 2025-07-24

2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl

• Inchi： 1S/C12H6Cl4O/c13-6-1-2-12(17)8(3-6)7-4-10(15)11(16)5-9(7)14/h1-5,17H
• InChI Key： WMFCGRFFKDMBOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl

Introduction to 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl (CAS No. 1261498-30-9)

2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl, identified by the chemical abstracts service number CAS No. 1261498-30-9, is a specialized organic compound that has garnered significant attention in the field of environmental chemistry and toxicology due to its unique structural and functional properties. This biphenyl derivative, characterized by the presence of hydroxyl and chlorine substituents, exhibits distinct chemical behavior that makes it a subject of interest in both industrial applications and academic research.

The molecular structure of 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl consists of a biphenyl core with chloro groups positioned at the 5th, 2', 4', and 5'-positions, while a hydroxyl group is attached at the 2nd position. This specific arrangement imparts unique reactivity and stability to the compound, making it useful in various chemical processes. The presence of multiple chlorine atoms enhances its lipophilicity, which can influence its environmental persistence and bioaccumulation potential.

In recent years, 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl has been studied extensively for its potential applications in the synthesis of advanced materials and pharmaceutical intermediates. Its chlorinated biphenyl framework serves as a versatile scaffold for further functionalization, enabling the development of novel compounds with tailored properties. Researchers have explored its utility in creating flame retardants, plasticizers, and other industrial chemicals where high thermal stability and chemical resistance are required.

From an environmental chemistry perspective, the study of 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl is crucial due to its potential impact on ecosystems. While chlorinated biphenyls (CBs) are known for their environmental persistence and toxicity, the hydroxyl group in this compound introduces a level of complexity that affects its metabolic pathways and degradation rates. Recent studies have highlighted the importance of understanding these structural modifications in predicting the environmental fate and ecological risk of such compounds.

One notable area of research involves the biodegradation of 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl by microorganisms. Studies have shown that certain bacterial species can metabolize chlorinated biphenyls under specific conditions, suggesting that microbial degradation could be a viable strategy for mitigating environmental contamination. The hydroxyl group in this compound appears to influence its susceptibility to microbial attack, potentially making it more susceptible to biodegradation compared to other chlorinated biphenyls without this functional group.

The pharmaceutical industry has also shown interest in 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl as a precursor for drug development. Its biphenyl core is a common motif in many bioactive molecules, and modifications at specific positions can lead to compounds with enhanced pharmacological properties. Researchers are exploring its potential as an intermediate in synthesizing novel therapeutic agents targeting various diseases. The chlorine atoms provide handles for further chemical manipulation, allowing for the creation of derivatives with improved solubility, bioavailability, and target specificity.

In terms of analytical chemistry, 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl serves as an important standard for validating analytical methods used in environmental monitoring and industrial quality control. Its distinct spectral characteristics make it suitable for detection by techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). Accurate quantification of this compound is essential for assessing contamination levels and ensuring compliance with regulatory standards.

The synthesis of 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by hydroxylation or vice versa. The choice of reagents and reaction conditions significantly impacts the final product's quality and applicability. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and minimizing waste generation.

Future research directions for 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl include exploring its role in nanotechnology applications. The compound's ability to form stable complexes with metal ions or nanoparticles makes it a candidate for use in catalysis or as a contrast agent in medical imaging. Additionally, investigating its interactions with biological systems could provide insights into potential therapeutic uses or adverse effects.

In conclusion, 2-Hydroxy-5,2',4',5'-tetrachlorobiphenyl (CAS No. 1261498-30-9) is a multifaceted compound with significant implications in environmental chemistry, pharmaceutical research, and industrial applications. Its unique structural features offer opportunities for innovation across multiple disciplines, while its environmental behavior warrants continued study to ensure sustainable use and risk management.